Cas no 436087-16-0 (2-Furanmethanamine,N-[1-(4-methylphenyl)-3-buten-1-yl]-)

• Product Name: 2-Furanmethanamine,N-[1-(4-methylphenyl)-3-buten-1-yl]-
• CAS No: 436087-16-0
• MF: C₁₆H₁₉NO
• MW: 241.328164339066
• CID: 330929
• PubChem ID: 3150629
• Update Time: 2025-04-19

2-Furanmethanamine,N-[1-(4-methylphenyl)-3-buten-1-yl]- Chemical and Physical Properties

Names and Identifiers

• 2-Furanmethanamine,N-[1-(4-methylphenyl)-3-buten-1-yl]-
• FURAN-2-YLMETHYL-(1-P-TOLYL-BUT-3-ENYL)-AMINE
• N-(furan-2-ylmethyl)-1-(4-methylphenyl)but-3-en-1-amine
• DTXSID50389918
• N-(Furan-2-ylmethyl)-1-(p-tolyl)but-3-en-1-amine
• AKOS000300223
• SR-01000325693-1
• FT-0644640
• furan-2-ylmethyl-(1-p-tolylbut-3-enyl)amine
• SB61385
• N-(furan-2-ylmethyl)-1-p-tolylbut-3-en-1-amine
• SR-01000325693
• Oprea1_822718
• AKOS024283288
• A826349
• 436087-16-0
• furan-2-ylmethyl(1-p-tolyl-but-3-enyl)amine
• DB-051123

• MDL： MFCD03446183
• Inchi： 1S/C16H19NO/c1-3-5-16(14-9-7-13(2)8-10-14)17-12-15-6-4-11-18-15/h3-4,6-11,16-17H,1,5,12H2,2H3
• InChI Key： LCKYLXSRRAZZBQ-UHFFFAOYSA-N
• SMILES： O1C=CC=C1CNC(CC=C)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 241.14700
• Monoisotopic Mass: 241.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 25.2Ų

Experimental Properties

• PSA: 25.17000
• LogP: 4.38590

2-Furanmethanamine,N-[1-(4-methylphenyl)-3-buten-1-yl]- Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT